3-(N-Acetyl-L-cystein-S-yl) Acetaminophen Methyl Ester
3-(N-Acetyl-L-cystein-S-yl) Acetaminophen Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
1391068-08-8
VCID:
VC0019746
InChI:
InChI=1S/C14H18N2O5S/c1-8(17)15-10-4-5-12(19)13(6-10)22-7-11(14(20)21-3)16-9(2)18/h4-6,11,19H,7H2,1-3H3,(H,15,17)(H,16,18)/t11-/m0/s1
SMILES:
CC(=O)NC1=CC(=C(C=C1)O)SCC(C(=O)OC)NC(=O)C
Molecular Formula:
C14H18N2O5S
Molecular Weight:
326.367
3-(N-Acetyl-L-cystein-S-yl) Acetaminophen Methyl Ester
CAS No.: 1391068-08-8
Reference Standards
VCID: VC0019746
Molecular Formula: C14H18N2O5S
Molecular Weight: 326.367
| CAS No. | 1391068-08-8 |
|---|---|
| Product Name | 3-(N-Acetyl-L-cystein-S-yl) Acetaminophen Methyl Ester |
| Molecular Formula | C14H18N2O5S |
| Molecular Weight | 326.367 |
| IUPAC Name | methyl (2R)-2-acetamido-3-(5-acetamido-2-hydroxyphenyl)sulfanylpropanoate |
| Standard InChI | InChI=1S/C14H18N2O5S/c1-8(17)15-10-4-5-12(19)13(6-10)22-7-11(14(20)21-3)16-9(2)18/h4-6,11,19H,7H2,1-3H3,(H,15,17)(H,16,18)/t11-/m0/s1 |
| Standard InChIKey | ZANDXAUAPYAINA-NSHDSACASA-N |
| SMILES | CC(=O)NC1=CC(=C(C=C1)O)SCC(C(=O)OC)NC(=O)C |
| Synonyms | APAP-CYS-NAc Methyl Ester; Acetaminophen Mercapturate Methyl Ester |
| PubChem Compound | 29970750 |
| Last Modified | Nov 11 2021 |
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